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Compound of Interest

Compound Name: 1-(2-Aminoethyl)-3-phenylurea

CAS No.: 53673-01-1

Cat. No.: B1626361 Get Quote
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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